2-(((5-Bromo-2-methylthiazol-4-yl)methyl)thio)-5-nitrobenzo[d]oxazole

• IUPAC Name: 2-[(5-bromo-2-methyl-1,3-thiazol-4-yl)methylsulfanyl]-5-nitro-1,3-benzoxazole
• InChI: InChI=1S/C12H8BrN3O3S2/c1-6-14-9(11(13)21-6)5-20-12-15-8-4-7(16(17)18)2-3-10(8)19-12/h2-4H,5H2,1H3
• InChI Key: CDQBBLYOPOKSSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(S1)Br)CSC2=NC3=C(O2)C=CC(=C3)[N+](=O)[O-]
• Molecular Formula: C12H8BrN3O3S2
• Molecular Weight: 386.2 g/mol

Description

The compound “2-(((5-Bromo-2-methylthiazol-4-yl)methyl)thio)-5-nitrobenzo[d]oxazole” is a complex organic molecule that contains several functional groups. It has a thiazole ring (a five-membered ring with one nitrogen atom and one sulfur atom), a benzo[d]oxazole ring (a fused ring structure containing a benzene ring and an oxazole ring), a nitro group (-NO2), and a bromine atom.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings and functional groups. The electron-withdrawing nitro group and the electron-donating methyl group would have significant effects on the electronic structure of the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. The nitro group is a strong electron-withdrawing group and could make the molecule susceptible to nucleophilic attack. The bromine atom could potentially be displaced in a nucleophilic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple polar groups (like the nitro group) could increase its solubility in polar solvents. The compound’s melting and boiling points would depend on the strength of the intermolecular forces present.

Scientific Research Applications

Synthesis and Antimicrobial Activities

A study by Samadhiya et al. (2014) focuses on the synthesis of N-[2-{2-(substitutedphenyl)-4-oxo-5-(substitutedbenzylidene)-1,3-thiazolidine}-iminoethyl]-2-amino-5-nitrothiazole derivatives. These compounds were evaluated for antibacterial, antifungal, and antitubercular activities, highlighting the versatile potential of thiazole derivatives in combating microbial infections. The synthesis approach involves starting from 2-amino-5-nitrothiazole, indicating the relevance of thiazole derivatives in developing antimicrobial agents (Samadhiya, Sharma, Srivastava, & Srivastava, 2014).

Anticancer Potential

Osmaniye et al. (2018) have synthesized benzothiazole acylhydrazone derivatives and investigated their anticancer activity. The study underscores the structural significance of benzothiazole and thiazole moieties in designing compounds with potential anticancer properties. The compounds exhibited cytotoxic activity against various cancer cell lines, including glioma, lung adenocarcinoma, and breast adenocarcinoma, suggesting the utility of thiazole derivatives in anticancer drug development (Osmaniye, Levent, Karaduman, Ilgın, Özkay, & Kaplancıklı, 2018).

Safety and Hazards

As with any chemical compound, handling “2-(((5-Bromo-2-methylthiazol-4-yl)methyl)thio)-5-nitrobenzo[d]oxazole” would require appropriate safety precautions. The compound could potentially be harmful if ingested, inhaled, or if it comes into contact with the skin.

Future Directions

The future research directions for this compound would depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied as a potential therapeutic agent.